ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-(pyridine-3-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C21H23ClN2O3/c1-2-27-20(26)21(14-16-6-3-4-8-18(16)22)9-12-24(13-10-21)19(25)17-7-5-11-23-15-17/h3-8,11,15H,2,9-10,12-14H2,1H3
• InChI Key: ZZCFKDXDRQDNBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CN=CC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate, also known as ECPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ECPP is a piperidinecarboxylate derivative that has been synthesized through a multistep process.

Mechanism of Action

The exact mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate is not fully understood. However, studies have shown that ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate acts as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. This results in an increase in GABAergic neurotransmission, which may underlie the anticonvulsant and anxiolytic effects of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has a variety of biochemical and physiological effects. ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has been shown to increase GABAergic neurotransmission, which may underlie its anticonvulsant and anxiolytic effects. ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has also been shown to have neuroprotective effects in vitro and in vivo. Additionally, ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic applications in the treatment of neurological disorders. Additionally, ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has been shown to have a favorable safety profile in animal models. However, one limitation of using ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate in lab experiments is its low yield in the synthesis process, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate. One direction is to further investigate the potential therapeutic applications of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate in the treatment of neurological disorders. Additionally, future studies could investigate the mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate in greater detail. Finally, future research could focus on improving the synthesis method of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate to increase its yield and availability for research purposes.
Conclusion:
ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The synthesis of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate involves a multistep process, and studies have shown that ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has anticonvulsant, anxiolytic, and antidepressant effects in animal models. ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate acts as a positive allosteric modulator of the GABA receptor, which may underlie its therapeutic effects. Future research could investigate the potential therapeutic applications of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate in greater detail and improve the synthesis method to increase its availability for research purposes.

Synthesis Methods

The synthesis of ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate involves a multistep process that includes the reaction of 2-chlorobenzylamine with ethyl 4-oxopiperidine-1-carboxylate to form ethyl 4-(2-chlorobenzyl)-1-piperidinecarboxylate. This intermediate is then reacted with 3-pyridinecarboxylic acid to form ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate. The yield of this synthesis method is reported to be 25%.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has anticonvulsant, anxiolytic, and antidepressant effects in animal models. ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate has also been shown to have neuroprotective effects in vitro and in vivo. These findings suggest that ethyl 4-(2-chlorobenzyl)-1-(3-pyridinylcarbonyl)-4-piperidinecarboxylate may have potential therapeutic applications in the treatment of neurological disorders.